Cas no 57781-53-0 ([2-[(6R,8S,10R,13S,14S,16R,17R)-17-Acetyloxy-2-bromo-6-fluoro-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate)

• Product name: [2-[(6R,8S,10R,13S,14S,16R,17R)-17-Acetyloxy-2-bromo-6-fluoro-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• CAS No: 57781-53-0
• MF: C₂₆H₃₀BrFO₆
• MW: 537.415211200714
• CID: 372259

[2-[(6R,8S,10R,13S,14S,16R,17R)-17-Acetyloxy-2-bromo-6-fluoro-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,9(11)-triene-3,20-dione,17,21-bis(acetyloxy)-2-bromo-6-fluoro-16-methyl-, (6b,16a)- (9CI)
• (6beta,16alpha,17xi)-2-bromo-6-fluoro-16-methyl-3,20-dioxopregna-1,4,9(11)-triene-17,21-diyl diacetate
• 2-bromo-6beta-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4,9(11)-triene-3,20-dione 17,21-di(acetate)
• cyclopenta-1,3-diene,rhenium
• [2-[(6R,8S,10R,13S,14S,16R,17R)-17-Acetyloxy-2-bromo-6-fluoro-10,13,16-trimethyl-3-oxo-7,8,12,14,15,
• [2-[(6R,8S,10R,13S,14S,16R,17R)-17-Acetyloxy-2-bromo-6-fluoro-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate

• Inchi： 1S/C26H30BrFO6/c1-13-8-18-16-9-21(28)19-10-22(31)20(27)11-24(19,4)17(16)6-7-25(18,5)26(13,34-15(3)30)23(32)12-33-14(2)29/h6,10-11,13,16,18,21H,7-9,12H2,1-5H3/t13-,16-,18+,21-,24-,25+,26+/m1/s1
• InChI Key： YUEHHSDUXVVLBM-WXUUMGDLSA-N
• SMILES： BrC1C(C=C2[C@@H](C[C@@H]3C(=CC[C@]4(C)[C@@](C(COC(C)=O)=O)([C@H](C)C[C@H]43)OC(C)=O)[C@]2(C=1)C)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 1080
• Topological Polar Surface Area: 86.7